4,5-Diamino-2-hydroxy-6-mercaptopyrimidine hemisulfate salt
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Description
4,5-Diamino-2-hydroxy-6-mercaptopyrimidine hemisulfate salt, also known as 5,6-Diamino-2-thiouracil, is a pyrimidine derivative . It is a crystalline solid with the empirical formula C4H6N4OS · 0.5H2SO4 · xH2O . The CAS Number is 304851-89-6 .
Molecular Structure Analysis
The molecular weight of this compound is 207.22 (anhydrous basis) . The InChI string representation of its structure is1S/C4H6N4OS.H2O4S.H2O/c5-1-2(6)7-4(10)8-3(1)9;1-5(2,3)4;/h5H2,(H4,6,7,8,9,10);(H2,1,2,3,4);1H2
. This indicates the connectivity and hydrogen count of its atoms. Physical and Chemical Properties Analysis
This compound is a solid with a melting point of >300 °C . It’s important to note that it’s classified as a combustible solid .Safety and Hazards
Properties
IUPAC Name |
5,6-diamino-4-sulfanylidene-1H-pyrimidin-2-one;sulfuric acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C4H6N4OS.H2O4S/c2*5-1-2(6)7-4(9)8-3(1)10;1-5(2,3)4/h2*5H2,(H4,6,7,8,9,10);(H2,1,2,3,4) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPMIQTKEFQJCPM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(NC(=O)NC1=S)N)N.C1(=C(NC(=O)NC1=S)N)N.OS(=O)(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N8O6S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70718721 |
Source
|
Record name | Sulfuric acid--5,6-diamino-4-sulfanylidene-3,4-dihydropyrimidin-2(1H)-one (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70718721 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
414.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
117043-64-8 |
Source
|
Record name | Sulfuric acid--5,6-diamino-4-sulfanylidene-3,4-dihydropyrimidin-2(1H)-one (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70718721 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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